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Compound of Interest

Compound Name:
1-Isopropyl-3-(4-

fluorophenyl)indole

Cat. No.: B022781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Isopropyl-3-(4-fluorophenyl)indole, with CAS Number 93957-49-4, is a fluorinated

heterocyclic building block.[1][2] It is a derivative of indole, a prominent scaffold in numerous

biologically active compounds.[1][3] This compound serves as a crucial intermediate in the

synthesis of Fluvastatin, a synthetic HMG-CoA reductase inhibitor used for treating

hypercholesterolemia and preventing cardiovascular diseases.[1][4] Beyond its role in

pharmaceutical synthesis, its indole core suggests potential for a wide spectrum of biological

activities, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4]

Additionally, 1-Isopropyl-3-(4-fluorophenyl)indole has been noted for its non-linear optical

properties, indicating potential applications in materials science and photonics.[1]
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Property Value Reference(s)

CAS Number 93957-49-4 [1][5][6]

Molecular Formula C₁₇H₁₆FN [1][5]

Molecular Weight 253.31 g/mol [5]

Appearance Off-White Crystalline Solid [5][7]

Melting Point 96-97 °C [5][8]

Boiling Point 389.6 ± 25.0 °C (Predicted) [5]

Density 1.08 ± 0.1 g/cm³ (Predicted) [5]

Purity Commonly available as >97% [1][2]

Solubility
Soluble in organic solvents like

ethanol and ethyl acetate.
[9]

Shelf Life
Approximately 1095 days

under proper storage.
[8]

Table 2: Safety and Hazard Information
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Category Information Reference(s)

Hazard Statements

H315: Causes skin

irritation.H318: Causes serious

eye damage.H335: May cause

respiratory irritation.H413: May

cause long lasting harmful

effects to aquatic life.

[6][7][10]

Precautionary Statements

P261: Avoid breathing

dust.P273: Avoid release to the

environment.P280: Wear

protective gloves/eye

protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[7][10]

Personal Protective Equipment

(PPE)

Safety glasses, chemical-

resistant gloves, lab coat.
[6][10]

First Aid

Eyes: Immediately flush with

water for at least 15 minutes

and consult a physician.Skin:

Wash off with soap and plenty

of water.Inhalation: Move to

fresh air.

[10]

Experimental Protocols
Protocol 1: Safe Handling and Storage
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This protocol outlines the essential steps for safely handling and storing 1-Isopropyl-3-(4-
fluorophenyl)indole to ensure personnel safety and maintain compound integrity.

Engineering Controls:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.[6]

Personal Protective Equipment (PPE):

Wear a standard lab coat, nitrile gloves, and safety glasses with side shields or goggles.[6]

[10]

Dispensing and Weighing:

As this compound is a crystalline solid, avoid generating dust during handling.[6][10]

Use non-sparking tools for transferring the solid.[6]

Weigh the required amount in a tared, sealed container inside the fume hood.

Storage:

Store the compound in its original, tightly closed container.[6]

The recommended storage condition is room temperature, in a dry and well-ventilated

place.[2][5][7]

Disposal:

Dispose of waste material and empty containers in accordance with local, state, and

federal regulations.[6][10] Avoid release to the environment.[7]

Protocol 2: Preparation of a 10 mM Stock Solution

This protocol provides a method for preparing a standard 10 mM stock solution for use in

biological assays or chemical reactions.

Materials:
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1-Isopropyl-3-(4-fluorophenyl)indole (MW: 253.31 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

Appropriate-sized volumetric flask (e.g., 10 mL)

Analytical balance

Spatula and weighing paper

Pipettes

Procedure:

Calculate the mass of the compound required. For a 10 mL of 10 mM solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = (0.010 mol/L) x (0.010 L) x (253.31 g/mol ) = 0.02533 g or 25.33 mg.

Accurately weigh 25.33 mg of 1-Isopropyl-3-(4-fluorophenyl)indole onto weighing paper

using an analytical balance inside a fume hood.

Carefully transfer the weighed solid into the 10 mL volumetric flask.

Add approximately 7-8 mL of the chosen solvent (e.g., DMSO) to the flask.

Swirl the flask gently or use a vortex mixer until the solid is completely dissolved.

Once dissolved, add the solvent up to the 10 mL calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Transfer the stock solution to a labeled, sealed storage vial. Store at -20°C for long-term

use.

Protocol 3: Example Synthetic Application - Vilsmeier-Haack Reaction
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1-Isopropyl-3-(4-fluorophenyl)indole can be used as a starting material for further

functionalization. The Vilsmeier-Haack reaction is a common method to introduce an aldehyde

group at the 2-position of the indole ring, creating a key intermediate for various derivatives.[1]

Reagents:

1-Isopropyl-3-(4-fluorophenyl)indole

Phosphorus oxychloride (POCl₃)

N,N-Dimethylformamide (DMF) or similar amide

Acetonitrile (CH₃CN) as solvent

Water

Procedure (General Outline):

Cool a solution of POCl₃ in acetonitrile to a low temperature (e.g., -5 °C).[9]

Slowly add a suitable formylating agent precursor (like 3-(N-Methyl-N-

phenylamino)acrolein) or DMF to form the Vilsmeier reagent.[9]

Add a solution of 1-Isopropyl-3-(4-fluorophenyl)indole to the reaction mixture.[9]

Allow the reaction to proceed, often with heating to reflux, while monitoring its progress

using Thin Layer Chromatography (TLC).[9]

Upon completion, cool the reaction mixture and carefully quench it by adding water or an

ice-water mixture.

The product can then be isolated through filtration if it precipitates, or by extraction with an

appropriate organic solvent.

Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by

column chromatography.[9]
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Caption: Workflow for Safe Handling and Storage.
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Caption: Workflow for Stock Solution Preparation.
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Caption: HMG-CoA Reductase Pathway Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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